4-(Naphthalen-2-yl)-N-phenylaniline
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate naphthalene derivative with a phenylaniline derivative. This could potentially be achieved through a variety of methods, including nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions .Molecular Structure Analysis
The molecular structure of “4-(Naphthalen-2-yl)-N-phenylaniline” would be characterized by the presence of two aromatic ring systems, the naphthalene and the phenyl ring. These rings are likely to be planar due to the nature of aromatic systems .Chemical Reactions Analysis
As an aromatic compound, “4-(Naphthalen-2-yl)-N-phenylaniline” could potentially undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and various coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(Naphthalen-2-yl)-N-phenylaniline” would be influenced by its aromatic structure. It would likely be a solid at room temperature, with a relatively high melting point due to the strong pi-pi interactions between aromatic rings .Scientific Research Applications
1. Synthesis of Biheterocyclic Phosphonic α-Amino Esters The compound “4-(Naphthalen-2-yl)-N-phenylaniline” could potentially be used in the synthesis of biheterocyclic phosphonic α-amino esters . These esters are known for their ability to mimic the transition states of amines and esters in biological processes .
Copper (I)-Catalyzed Alkyne–Azide Cycloaddition Reactions
This compound could be used in copper (I)-catalyzed alkyne–azide cycloaddition reactions (CuAAC), a type of click chemistry . This process is used to synthesize various organic compounds .
Synthesis of Triazole Derivatives
“4-(Naphthalen-2-yl)-N-phenylaniline” could be used in the synthesis of triazole derivatives . Triazoles are a class of organic compounds that have been used in various fields, including medicinal chemistry .
Luminescence Studies
Compounds similar to “4-(Naphthalen-2-yl)-N-phenylaniline” have been used in studies investigating luminescence properties . These studies are important in the development of materials for optoelectronic devices .
Magnetic Property Investigations
This compound could potentially be used in investigations into magnetic properties . Such studies are crucial in the field of magnetochemistry .
Development of Lanthanide Emitters
Compounds similar to “4-(Naphthalen-2-yl)-N-phenylaniline” have been used in the development of lanthanide emitters . These emitters are used in various applications, including fluorescence imaging .
Future Directions
properties
IUPAC Name |
4-naphthalen-2-yl-N-phenylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N/c1-2-8-21(9-3-1)23-22-14-12-18(13-15-22)20-11-10-17-6-4-5-7-19(17)16-20/h1-16,23H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWOMBPYCHOPPQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC=C(C=C2)C3=CC4=CC=CC=C4C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Naphthalen-2-yl)-N-phenylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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